2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C21H16FN5O3/c22-15-7-1-2-8-16(15)25-18(28)13-26-17-9-5-11-24-19(17)20(29)27(21(26)30)12-14-6-3-4-10-23-14/h1-11H,12-13H2,(H,25,28)
• InChI Key: GXSQEDDYHSOETA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3)F
• Molecular Formula: C21H16FN5O3
• Molecular Weight: 405.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(2-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C21H16FN5O3 and its molecular weight is 405.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Radiosynthesis for PET Imaging : This compound has been studied in the context of positron emission tomography (PET) imaging. For instance, Dollé et al. (2008) explored the radiosynthesis of derivatives similar to this compound, focusing on their use as selective ligands for the translocator protein (18 kDa), which is significant for PET imaging (Dollé et al., 2008).

• Peripheral Benzodiazepine Receptor Study : In another study, Fookes et al. (2008) synthesized and evaluated compounds structurally related to this one for their affinity and selectivity towards peripheral benzodiazepine receptors. These receptors are relevant in neurodegenerative disorders, highlighting the compound's potential in neurological research (Fookes et al., 2008).

• Antitumor Activities : Research by Xiong Jing (2011) indicated that derivatives of this compound exhibit selective antitumor activities. This suggests its potential application in cancer research, specifically in identifying new therapeutic agents (Xiong Jing, 2011).

• Neuroinflammation Studies : Damont et al. (2015) conducted studies on novel pyrazolo[1,5-a]pyrimidines, closely related to this compound, for binding the translocator protein 18 kDa (TSPO). These compounds are recognized as biomarkers of neuroinflammatory processes, which is vital in neurological disease research (Damont et al., 2015).

• Antimicrobial Agent Synthesis : Hossan et al. (2012) explored the synthesis of pyrimidinone and oxazinone derivatives as antimicrobial agents. This research highlights the compound's potential in developing new antimicrobial drugs (Hossan et al., 2012).